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Compound of Interest

Compound Name: PD 118440

Cat. No.: B1678594 Get Quote

Important Note for Researchers: The compound "PD 118440" is a largely uncharacterized

molecule with minimal available data. This guide focuses on PD 184352 (also known as CI-

1040), a well-characterized, potent, and selective MEK1/2 inhibitor. It is presumed that queries

for PD 118440 may have intended to refer to this more commonly used research compound.

Frequently Asked Questions (FAQs)
Q1: What is PD 184352 (CI-1040) and what is its primary mechanism of action?

PD 184352 (CI-1040) is a highly specific, orally active, and non-ATP-competitive small-

molecule inhibitor of MEK1 and MEK2 (MAPK/ERK Kinase 1/2).[1][2] MEK1/2 are dual-

specificity protein kinases that are central components of the RAS-RAF-MEK-ERK signaling

pathway.[3] By inhibiting MEK1/2, PD 184352 prevents the phosphorylation and subsequent

activation of ERK1/2 (Extracellular signal-Regulated Kinases 1/2), thereby blocking

downstream signaling that is often implicated in cell proliferation, differentiation, and survival.[2]

[3]
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Unexpected Result:
Increased pERK Signal

with PD 184352

Is incubation time long
(e.g., > 12 hours)?

Action: Perform short-term
time course (1-4h)

Yes

Is concentration in
validated range?

No

Action: Perform dose-
response experiment

No

Consider Cell Context:
- RAS/RAF mutation status
- Feedback loop disruption

Yes

Hypothesis:
Paradoxical Activation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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